4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide

• Molecular Formula: C18H19NO3
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide
• InChI: InChI=1S/C18H19NO3/c20-17(15-7-3-1-4-8-15)11-12-18(21)19-13-14-22-16-9-5-2-6-10-16/h1-10H,11-14H2,(H,19,21)
• InChI Key: LEBLLHKVJOOUER-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)CCC(=O)NCCOC2=CC=CC=C2
• solubility: 44.6 [ug/mL]

Description

4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide, also known as GW501516, is a synthetic drug that is classified as a PPARδ agonist. It was initially developed as a potential treatment for metabolic and cardiovascular diseases due to its ability to increase fatty acid metabolism and improve insulin sensitivity. However, it has gained popularity in the athletic community as a performance-enhancing drug due to its ability to increase endurance and stamina.

Mechanism of Action

4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide works by activating the PPARδ receptor, which plays a key role in regulating lipid metabolism. Activation of this receptor leads to increased fatty acid oxidation, which can improve endurance and reduce the risk of metabolic diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It can increase the expression of genes involved in fatty acid oxidation, improve insulin sensitivity, and reduce inflammation. It has also been shown to increase the number of mitochondria in muscle cells, which can improve endurance and reduce fatigue.

Advantages and Limitations for Lab Experiments

4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide has several advantages for use in lab experiments. It is a potent and selective PPARδ agonist, which makes it useful for studying the role of this receptor in metabolic and cardiovascular diseases. However, it is important to note that its use in animal studies has been associated with the development of cancer, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide. One area of interest is its potential use in the treatment of metabolic diseases such as diabetes and obesity. Another area of interest is its potential use in the treatment of cancer, particularly breast cancer. Additionally, further studies are needed to determine the long-term safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide involves several steps, including the condensation of butyric acid with 2-phenoxyethanol, followed by the reaction with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-aminophenylketone to form the target compound.

Scientific Research Applications

4-oxo-N-(2-phenoxyethyl)-4-phenylbutanamide has been extensively studied for its potential therapeutic applications. Studies have shown that it can improve insulin sensitivity, reduce inflammation, and increase fatty acid metabolism. It has also been shown to have anti-cancer properties, with some studies suggesting that it may be useful in the treatment of breast cancer.